Cas no 1155402-70-2 ((3-Oxo-α-ionylidene)acetonitrile)

• Product Name: (3-Oxo-α-ionylidene)acetonitrile
• CAS No: 1155402-70-2
• MF: C₁₅H₁₉NO
• MW: 229.317464113235
• CID: 4554522
• Update Time: 2025-07-23

(3-Oxo-α-ionylidene)acetonitrile Chemical and Physical Properties

Names and Identifiers

• (3-Oxo-α-ionylidene)acetonitrile
• (2E,4E)-3-methyl-5-(2,6,6-trimethyl-4-oxocyclohex-2-en-1-yl)penta-2,4-dienenitrile

• Inchi： 1S/C15H19NO/c1-11(7-8-16)5-6-14-12(2)9-13(17)10-15(14,3)4/h5-7,9,14H,10H2,1-4H3/b6-5+,11-7+
• InChI Key： WLVJUFWJOCVQKX-LCAICKDSSA-N
• SMILES： C(#N)/C=C(\C)/C=C/C1C(C)(C)CC(=O)C=C1C

Additional information on (3-Oxo-α-ionylidene)acetonitrile

Introduction to (3-Oxo-α-ionylidene)acetonitrile (CAS No. 1155402-70-2)

(3-Oxo-α-ionylidene)acetonitrile, with the chemical formula C₁₀H₇O₂N, is a significant compound in the realm of organic synthesis and pharmaceutical research. This compound, identified by its CAS number 1155402-70-2, has garnered attention due to its versatile applications in the development of novel agrochemicals and medicinal agents. The unique structural features of this molecule, particularly its 3-oxo-α-ionylidene moiety, contribute to its reactivity and utility in various synthetic pathways.

The compound's structure consists of an acetonitrile group attached to an ionone derivative, which imparts a distinctive set of chemical properties. These properties make it a valuable intermediate in the synthesis of complex molecules, including those with potential biological activity. Recent advancements in synthetic chemistry have highlighted the role of such intermediates in constructing heterocyclic frameworks, which are prevalent in many pharmacologically active compounds.

In the context of pharmaceutical research, (3-Oxo-α-ionylidene)acetonitrile has been explored for its potential in developing new therapeutic agents. Its ability to undergo various functional group transformations allows researchers to modify its structure and tailor its biological activity. For instance, studies have demonstrated its utility in synthesizing derivatives with anti-inflammatory and antimicrobial properties. These findings underscore the importance of this compound as a building block in drug discovery.

The compound's reactivity is further enhanced by its ability to participate in condensation reactions, forming Schiff bases and other nitrogen-containing heterocycles. These reactions are crucial in medicinal chemistry, as they often lead to the formation of bioactive molecules. Additionally, the presence of the acetonitrile group provides a site for further functionalization, enabling the creation of more complex structures with tailored properties.

Recent research has also explored the use of (3-Oxo-α-ionylidene)acetonitrile in catalytic processes. Its role as a ligand or intermediate in transition metal-catalyzed reactions has been investigated, with promising results. Such catalytic applications not only streamline synthetic routes but also improve yields and selectivity, making them attractive for industrial-scale production.

The compound's potential extends beyond pharmaceuticals into the realm of materials science. Its structural motifs have been incorporated into polymers and coatings, where they contribute to enhanced thermal stability and mechanical strength. These applications highlight the broad utility of (3-Oxo-α-ionylidene)acetonitrile across multiple scientific disciplines.

In conclusion, (3-Oxo-α-ionylidene)acetonitrile (CAS No. 1155402-70-2) is a multifaceted compound with significant implications in organic synthesis and pharmaceutical development. Its unique structural features and reactivity make it a valuable tool for researchers seeking to develop novel agrochemicals and medicinal agents. As synthetic methodologies continue to evolve, the role of such intermediates is likely to expand, further solidifying their importance in scientific innovation.